6-tert-butyl-4-(chloromethyl)-2H-chromen-2-one
Overview
Description
6-tert-Butyl-4-(chloromethyl)-2H-chromen-2-one, also known as 2-chloro-6-methyl-4-tert-butyl-2H-chromen-2-one, is an organic compound with a molecular formula of C10H12ClO and a molecular weight of 185.64 g/mol. It is a yellow crystalline solid that is soluble in organic solvents like chloroform and ethanol. It is a common reagent in organic synthesis and has been used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and flavors.
Scientific Research Applications
Synthetic Applications
Synthesis of Potent Marine Drugs : 4H-Chromene-2-carboxylic acid esters, derived from compounds like 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic acid, are significant in studying the structural-activity relationship of antitumor antibiotic tetrahydroisoquinoline natural products. The synthesis process involves condensation, cyclodehydration, and hydrolysis, highlighting the compound's importance in medicinal chemistry (Hui-jing Li et al., 2013).
Regioselectivity in Chemical Reactions : The reaction of similar compounds like 2-tert-butyl-1-benzopyrilium perchlorate with various reducing agents leads to a mixture of 2H- and 4H-chromenes, demonstrating the compound's role in understanding regioselectivity in organic synthesis (K. Suzdalev & A. V. Koblik, 1989).
Structural and Chemical Analysis
Crystal Structure Analysis : Studies on compounds like 4-azidomethyl-6-tert-butyl-2H-chromen-2-one provide insights into molecular structure, with implications for material science and molecular engineering (Nasseem El-khatatneh et al., 2015).
NMR Chemical Shifts : Research on 13C NMR assignments for derivatives of 2,2-dimethyl-2H-chromene, which include tert-butyl and chloromethyl groups, aids in the understanding of electronic environments in these compounds, vital for spectroscopic analysis and compound identification (T. Timár et al., 1989).
properties
IUPAC Name |
6-tert-butyl-4-(chloromethyl)chromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClO2/c1-14(2,3)10-4-5-12-11(7-10)9(8-15)6-13(16)17-12/h4-7H,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDRHULNLHRCWAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(C=C1)OC(=O)C=C2CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201187087 |
Source
|
| Record name | 4-(Chloromethyl)-6-(1,1-dimethylethyl)-2H-1-benzopyran-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201187087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41295-61-8 |
Source
|
| Record name | 4-(Chloromethyl)-6-(1,1-dimethylethyl)-2H-1-benzopyran-2-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41295-61-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Chloromethyl)-6-(1,1-dimethylethyl)-2H-1-benzopyran-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201187087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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